Cas no 54827-17-7 (Tetramethylbenzidine)

• Product Name: Tetramethylbenzidine
• CAS No: 54827-17-7
• Molecular Formula: C₁₆H₂₀N₂
• Molecular Weight: 240.3434
• MDL: MFCD00007748
• CID: 56653
• PubChem ID: 24888505

Tetramethylbenzidine Properties

Names and Identifiers

• 3,3',5,5'-Tetramethyl-[1,1'-biphenyl]-4,4'-diamine
• TMB
• Tetramethylbenzidine
• 3,3,5,5-tetramethylbenzidine
• TMB Quick
• 3,3’,5,5’-tetramethyl-(1’-biphenyl)-4,4’-diamine
• 3,3’,5,5’-tetramethyl-[1’-Biphenyl]-4,4’-diamine
• 4,4'-BI-2,6-XYLIDINE
• 4,4'-DIAMINO-3,3',5,5'-TETRAMETHYLBIPHENYL
• 3,5,3',5'-TETRAMETHYLBENZIDINE
• 3355TMB
• 3,3',5,5'-Tetramethylbenzidine
• 3,3',5,5'-Tetramethylbenzidine [for Biochemical Research]
• 3,3',5,5'-Tetramethylbenzidine (TMB) Liquid Substrate System for ELISA
• 3,3',5,5'-Tetramethylbenzidine Solution
• 3,3',5,5'-Tetramethylbiphenyl-4,4'-diamine
• 3,3`,5,5`-Tetramethylbenzidine
• 3,3′,5,5′-Tetramethylbenzidine
• TMB Solution (for Microwell)
• 3 3' 5 5'-TETRAMETHYLBENZIDINE FREE BASE
• 3,3',5,5'-tetramethyl-4,4'-diamino-1,1'-biphenyl
• BM BLUE
• Sure Blue TMB
• TMB Blotting Plus
• TMB EASY
• TMB QUICK, for ELISA, liquid substrate
• TMB substrate
• TMB-B
• TMB-E
• Tmbz
• 3,3',5,5'-tetramethyl benzidine
• tmb plus
• tmb, soluble
• tmb/h
• tmb/m
• tetramethylbenzidin
• [1,1'-Biphenyl]-4,4'-diamine, 3,3',5,5'-tetramethyl-
• 3B3
• BCP29480
• BP-27867
• 3,3',5,5'-Tetramethylbenzidine, >=99%
• DTXCID406120
• HMS3039D06
• BM Blue POD Substrate, soluble, 3,3'-5,5'-Tetramethylbenzidine (TMB)
• COLORBURST BLUE
• T2573
• YSWG199
• POTASSIUM-BLUE MAX
• NCGC00091075-01
• 3,3,5',5'-Tetramethylbenzidine
• NS00015731
• HY-15930
• 3,3',5,5'-tetramethylbenzidine (tmb)
• 1-AMINO-1,2,3,4-TETRAHYDRO-1-NAPHTHOICACID
• 3,3',5,5'-Tetramethyl-(1,1'-biphenyl)-4,4'-diamine
• AKOS015951007
• BP-27868
• 3,3 inverted exclamation mark ,5,5 inverted exclamation mark -Tetramethylbenzidine
• 3,3',5,5'-Tetramethylbenzidine, >=98% (TLC)
• 3,3',5,5'-Tetramethylbenzidine, >=98.0% (NT)
• NCGC00091075-02
• 3,3',5',5-tetramethylbenzidine
• (1,1'-Biphenyl)-4,4-diamine, 3,3',5,5'-tetramethyl-
• 3,3 OE,5,5 OE-Tetramethylbenzidine pound>>BM blue; Sure Blue TMB; TMB Blotting Plus; TMB substrate pound>>TMB
• O10897
• MFCD00007748
• Tox21_201500
• DTXSID5026120
• SCHEMBL9669
• SMR001307307
• (1,1'-Biphenyl)-4,4'-diamine, 3,3',5,5'-tetramethyl-
• T-2102
• Q2259258
• T-2100
• 3,3',5,5'-Tetramethylbenzidine, free base
• 3,3',5,5'-Tetramethylbenzidine, tablet, 1 mg substrate per tablet
• 3B3T5CB8EO
• InChI=1/C16H20N2/c1-9-5-13(6-10(2)15(9)17)14-7-11(3)16(18)12(4)8-14/h5-8H,17-18H2,1-4H
• FT-0614007
• T-2101
• 54827-17-7
• Tox21_303150
• BIDD:GT0611
• 3,3',5,5'-Tetramethyl[1,1'-biphenyl]-4,4'-diamine #
• 3,3',5,5'-tetramethylbenzidin
• AM62715
• 3,3',5,5'-Tetramethyl(1,1'-biphenyl)-4,4'-diamine
• 3,3',5,5'-TETRAMETHYLBENZIDINE [HSDB]
• NCGC00259051-01
• MLS002302991
• SY012853
• T-2095
• 3,3',5,5'-Tetramethylbenzidine dihydrochloride dihydrate
• CHEMBL1331128
• UNII-3B3T5CB8EO
• 3,3',5,5'-TETRAMETHYLBENZIDINE [MI]
• Sure Blue TMBBM blue
• AS-12643
• CCRIS 4727
• A830377
• 3,3',5,5'-Tetramethylbenzidine, Reagent
• BRN 2808541
• T1023
• 3,3'5,5'-tetramethylbenzidine
• NCGC00257085-01
• BM blue;3,3 inverted exclamation marka,5,5 inverted exclamation marka-Tetramethylbenzidine
• EINECS 259-364-6
• AC-7488
• 3,3',5,5'-Tetramethylbenzidine, standard for GC
• CAS-54827-17-7
• 4-(4-amino-3,5-dimethylphenyl)-2,6-dimethylaniline
• 3,3',5,5'-Tetramethylbenzidine dihydrochloride hydrate
• HSDB 4331
• 3,3',5,5'-tetramethyl-benzidine
• 3,3,5,5-Tetramethyl benzidine solution liquid membrane substrate
• 3,3',5,5'-Tetramethylbenzidine,99%
• 3， 3′，5 ，5′-Tetramethylbenzidine Liquid Substrate
• DB-021794

• MDL： MFCD00007748
• InChIKey： UAIUNKRWKOVEES-UHFFFAOYSA-N
• Inchi： 1S/C16H20N2/c1-9-5-13(6-10(2)15(9)17)14-7-11(3)16(18)12(4)8-14/h5-8H,17-18H2,1-4H3
• SMILES： N([H])([H])C1=C(C([H])([H])[H])C([H])=C(C([H])=C1C([H])([H])[H])C1C([H])=C(C([H])([H])[H])C(=C(C([H])([H])[H])C=1[H])N([H])[H]
• BRN： 2808541

Computed Properties

• Exact Mass: 240.16300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 240.162648646 g/mol
• Heavy Atom Count: 18
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52
• Molecular Weight: 240.34

Experimental Properties

• LogP: 4.91400
• PSA: 52.04000
• Refractive Index: 1.5519 (estimate)
• Water Partition Coefficient: Slightly soluble< 0.1 g/100 ml at 20 º C
• Boiling Point: 368.6°C at 760 mmHg
• Melting Point: 168-171 °C (lit.)
• Flash Point: 368.6 °C at 760 mmHg
• Solubility: Slightly soluble. <0.1 g/100 mL at 20°C.
• Color/Form: solid
• Stability/Shelf Life: Stable, but moisture sensitive and may be light sensitive. Incompatible with water, strong oxidizing agents.
• Solubility: Insoluble
• Sensitiveness: Light Sensitive
• Density: 1

Tetramethylbenzidine Security Information

• Symbol:
• RTECS：DV2300000
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36-S36/37
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2796 8/PG 2
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：8-10

Tetramethylbenzidine Customs Data

• HS CODE：29215990
• Customs Data：

  China Customs Code:

  2921590090

  Overview:

  2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines